Cas no 1806954-47-1 (Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-acetate)

• Product Name: Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-acetate
• CAS No: 1806954-47-1
• MF: C₁₀H₉BrF₂INO₂
• MW: 419.989241361618
• CID: 4895118
• Update Time: 2025-10-29

Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-acetate

• Inchi： 1S/C10H9BrF2INO2/c1-17-8(16)2-5-7(3-11)15-4-6(9(5)14)10(12)13/h4,10H,2-3H2,1H3
• InChI Key： DKPQQCACLWSVMB-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CN=C(CBr)C=1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-acetate

Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-acetate (CAS No. 1806954-47-1): A Versatile Building Block in Modern Pharmaceutical Synthesis

Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-acetate (CAS No. 1806954-47-1) is a highly functionalized heterocyclic compound that has garnered significant attention in the pharmaceutical and chemical research communities. Its unique structural features, including the presence of both bromomethyl and iodo substituents on a pyridine ring, make it an invaluable intermediate for the synthesis of a wide range of biologically active molecules. This compound is particularly noteworthy for its role in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

The bromomethyl and iodo functional groups in Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-acetate provide multiple sites for further chemical modification, enabling the construction of complex molecular architectures. These groups are commonly utilized in cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are fundamental to modern drug discovery. The difluoromethyl moiety is another key feature of this compound, as it is known to enhance metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors for protein-protein interactions (PPIs), which play crucial roles in many biological pathways. Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-acetate has been employed as a key intermediate in the synthesis of novel PPI modulators. For instance, studies have demonstrated its utility in generating pyridine-based scaffolds that interact with target proteins through non-covalent binding interactions. These interactions are essential for developing selective and potent inhibitors that can modulate disease-related pathways without off-target effects.

The pharmaceutical industry has also explored the use of Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-acetate in the synthesis of antiviral and antibacterial agents. The pyridine core is a common motif in many bioactive compounds, and its modifications can lead to enhanced efficacy against pathogens. Researchers have leveraged the reactivity of the bromomethyl and iodo groups to introduce diverse functional groups that improve pharmacokinetic properties and target specificity. This approach has resulted in the discovery of several promising candidates that are currently undergoing further investigation.

Moreover, Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-acetate has found applications in materials science, particularly in the design of organic electronic materials. The presence of halogen atoms on the pyridine ring facilitates π-conjugation, which is critical for achieving high charge transport properties in organic semiconductors. This has led to its use in the development of novel organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs), where its structural features contribute to improved device performance.

The synthesis of Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-acetate involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the functionalization of a pyridine precursor, followed by selective halogenation and esterification steps. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and protecting group strategies, are often employed to ensure high yields and purity. These synthetic methodologies underscore the compound's importance as a building block in complex molecular constructions.

Recent advances in computational chemistry have further enhanced the utility of Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-acetate. Molecular modeling studies have been conducted to predict its interactions with biological targets, providing valuable insights into drug design. These studies have revealed that subtle modifications to its structure can significantly alter its binding affinity and selectivity. This computational approach complements traditional experimental methods and accelerates the discovery process.

The growing demand for innovative therapeutic agents has driven ongoing research into new derivatives of Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-acetate. Researchers are exploring novel synthetic routes to generate libraries of related compounds for high-throughput screening. This strategy has led to the identification of several lead compounds with promising biological activity. The continued exploration of this compound's potential underscores its significance as a cornerstone in modern pharmaceutical synthesis.

In conclusion, Methyl 2-(bromomethyl)-5-(difluoromethyl)-4-iodopyridine-3-acetate (CAS No. 1806954-47-1) is a multifaceted compound with broad applications across multiple disciplines. Its unique structural features make it an indispensable tool for synthetic chemists and pharmaceutical researchers working on next-generation therapeutics. As our understanding of biological pathways continues to evolve, this compound will undoubtedly play an even greater role in shaping the future of drug discovery and development.